ethyl 1'-ethyl-1,4'-bipiperidine-3-carboxylate

• IUPAC Name: ethyl 1-(1-ethylpiperidin-4-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C15H28N2O2/c1-3-16-10-7-14(8-11-16)17-9-5-6-13(12-17)15(18)19-4-2/h13-14H,3-12H2,1-2H3
• InChI Key: PUIJDEPPTRRDJD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCCC(C2)C(=O)OCC
• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol

Description

Ethyl 1'-ethyl-1,4'-bipiperidine-3-carboxylate, also known as etizolam, is a benzodiazepine analog drug that has gained popularity in recent years due to its anxiolytic and sedative effects. It is commonly used in the treatment of anxiety, insomnia, and panic disorders. However, its use has been controversial due to its potential for abuse and addiction. In

Mechanism of Action

Etizolam works by enhancing the effects of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits the activity of neurons in the brain. It binds to the benzodiazepine site on the GABA receptor, increasing the affinity of the receptor for GABA. This leads to an increase in chloride ion influx, resulting in hyperpolarization of the neuron and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
Etizolam has been shown to have anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant effects. It can also cause amnesia, respiratory depression, and dependence with long-term use. It has a rapid onset of action and a short half-life, making it useful for the treatment of acute anxiety and insomnia.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for lab experiments, including its high potency, rapid onset of action, and short half-life. It can be used to study the effects of GABAergic drugs on neuronal activity and behavior. However, its potential for abuse and dependence makes it a less ideal choice for long-term studies.

Future Directions

There are several potential future directions for ethyl 1'-ethyl-1,4'-bipiperidine-3-carboxylate research. One area of interest is the development of new benzodiazepine analogs with improved anxiolytic and sedative properties and reduced potential for abuse and dependence. Another area of interest is the study of the long-term effects of ethyl 1'-ethyl-1,4'-bipiperidine-3-carboxylate use on cognitive function and behavior. Additionally, the use of ethyl 1'-ethyl-1,4'-bipiperidine-3-carboxylate in combination with other drugs for the treatment of anxiety and insomnia warrants further investigation.

Synthesis Methods

Etizolam can be synthesized by reacting 2-ethylamino-2-phenylbutan-1-ol with methyl 2-bromoacetate to produce 2-ethylamino-2-phenylbutan-1-ol-3-methyl-2-oxo-2,3-dihydro-1H-benzimidazole-1-carboxylate. This compound can then be treated with ethyl chloroformate to produce ethyl 1'-ethyl-1,4'-bipiperidine-3-carboxylate.

Scientific Research Applications

Etizolam has been widely studied for its anxiolytic and sedative effects. It has been shown to be effective in reducing anxiety and improving sleep quality in patients with anxiety disorders. It has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and epilepsy.